Cas no 803712-70-1 (5-(1H-Indol-2-yl)-3-methoxy-1H-pyrrole-2-carbaldehyde)

5-(1H-Indol-2-yl)-3-methoxy-1H-pyrrole-2-carbaldehyde structure
803712-70-1 structure
Product Name:5-(1H-Indol-2-yl)-3-methoxy-1H-pyrrole-2-carbaldehyde
CAS No:803712-70-1
MF:C14H12N2O2
MW:240.257283210754
CID:844231
PubChem ID:11557760
Update Time:2025-04-19

5-(1H-Indol-2-yl)-3-methoxy-1H-pyrrole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-(1H-Indol-2-yl)-3-methoxy-1H-pyrrole-2-carbaldehyde
    • 1H-Pyrrole-2-carboxaldehyde, 5-(1H-indol-2-yl)-3-methoxy-
    • 5-(1H-indol-2-yl)-3-Methoxy-1H-pyrrole-2-carbaldehyde, 3-Methoxy-5-indol-2-yl-1H-pyrrole-2-carbaldehyde, 5-indolyl-3-Methoxyp
    • 5-(1H-indol-2-yl)-3-Methoxy-1H-pyrrole-2-carbaldehyde, 3-Methoxy-5-indol-2-yl-1H-pyrrole-2-carbaldehyde, 5-indolyl-3-Methoxypyrrole-2-carboxaldehyde
    • 803712-70-1
    • DTXSID10468556
    • 5-(1h-indol-2-yl)-3-methoxy-1h-pyrrole-2-carboxaldehyde
    • SCHEMBL229716
    • CS-0455952
    • DB-332493
    • MDL: MFCD16658295
    • Inchi: 1S/C14H12N2O2/c1-18-14-7-12(16-13(14)8-17)11-6-9-4-2-3-5-10(9)15-11/h2-8,15-16H,1H3
    • InChI Key: LBTFRKGKBJBBFY-UHFFFAOYSA-N
    • SMILES: O(C)C1=C(C=O)NC(=C1)C1=CC2C=CC=CC=2N1

Computed Properties

  • Exact Mass: 240.089877630g/mol
  • Monoisotopic Mass: 240.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 57.9Ų

5-(1H-Indol-2-yl)-3-methoxy-1H-pyrrole-2-carbaldehyde Security Information

  • Storage Condition:Sealed in dry,2-8°C(BD249723)

5-(1H-Indol-2-yl)-3-methoxy-1H-pyrrole-2-carbaldehyde Pricemore >>

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